5-(3,4-Dichlorophenyl)-1,3,4-thiadiazol-2-ylamine hydrochloride

• IUPAC Name: 5-(3,4-dichlorophenyl)-1,3,4-thiadiazol-2-amine;hydrochloride
• InChI: InChI=1S/C8H5Cl2N3S.ClH/c9-5-2-1-4(3-6(5)10)7-12-13-8(11)14-7;/h1-3H,(H2,11,13);1H
• InChI Key: KAVFGJODKMTZEA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=NN=C(S2)N)Cl)Cl.Cl
• Molecular Formula: C8H6Cl3N3S
• Molecular Weight: 282.6 g/mol

Description

5-(3,4-Dichlorophenyl)-1,3,4-thiadiazol-2-ylamine hydrochloride, also known as 5-DCPT, is a synthetic compound that has been studied for its potential therapeutic and laboratory applications. It is an analogue of the neurotransmitter serotonin and is being investigated for its potential to modulate serotonin receptors. 5-DCPT has been studied for its potential to act as an antidepressant, anxiolytic, and antipsychotic agent. In addition, it has been studied for its potential to act as a lab reagent for various biochemical and physiological experiments.

Scientific Research Applications

Antimicrobial Applications

Research on derivatives of 5-(3,4-Dichlorophenyl)-1,3,4-thiadiazol-2-ylamine has shown promising antimicrobial properties. For instance, the synthesis and characterization of metal chelates of related thiadiazol compounds demonstrated significant antimicrobial activity, highlighting their potential as a basis for developing new antimicrobial agents (Patel & Singh, 2009). Another study focused on the synthesis of formazans from Mannich base of related thiadiazol derivatives, which exhibited moderate antimicrobial properties against various bacterial and fungal strains (Sah et al., 2014).

Structural and Theoretical Analysis

The structural and molecular analysis of related thiadiazol compounds has been extensively studied. A comparison between observed and DFT calculations on the structure of a closely related compound provided insights into its geometry, electronic properties, and potential non-linear optical (NLO) applications due to its significant hyperpolarizability (Kerru et al., 2019).

Synthesis Methodologies

Studies have also explored efficient synthesis methods for thiadiazol derivatives. One approach reported the ultrasound-mediated one-pot synthesis of novel thiadiazolo[3,2-α]pyrimidine-6-carbonitrile derivatives, demonstrating their potential as anticancer agents (Tiwari et al., 2016). Another study described the synthesis of 2-(5-(2-chlorophenyl)-2-furoylamido)-5-aryloxymethyl-1,3,4-thiadiazoles under microwave irradiation, showcasing an efficient method for producing these compounds (Li et al., 2001).

Potential Therapeutic Applications

Research into the therapeutic applications of thiadiazol derivatives has revealed their potential in treating various diseases. For example, the synthesis and pharmacological evaluation of several bis-heterocyclic derivatives showed antimicrobial, anti-inflammatory, analgesic, and ulcerogenic properties, indicating their potential in drug development (Kumar & Panwar, 2015).